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Compound of Interest

Compound Name: Streptomycin

Cat. No.: B15623579

For researchers, scientists, and drug development professionals, ensuring personal safety
during the handling of potent compounds like Streptomycin is paramount. This guide provides
essential, immediate safety and logistical information, including detailed operational and
disposal plans, to foster a secure laboratory environment.

Essential Personal Protective Equipment (PPE)

When handling Streptomycin in powdered or solution form, a comprehensive suite of personal
protective equipment is necessary to minimize exposure risks. This includes protection for the
skin, eyes, and respiratory system.

Glove Selection and Usage

While specific breakthrough time data for Streptomycin with various glove materials is not
readily available in public literature, general best practices for handling hazardous powdered
and aqueous substances should be followed. Nitrile gloves are commonly recommended for
handling chemicals in a laboratory setting. For handling powdered Streptomycin, double
gloving is a critical safety measure.
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Specification/Recommend

PPE Component . Application

ation

Nitrile, powder-free. Consider

double gloving, especially Hand protection to prevent
Gloves

when handling the pure

powdered form.

skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from dust

particles and splashes.

Lab Coat

Long-sleeved, buttoned lab

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 or higher)

Required when handling
powdered Streptomycin
outside of a containment

device to prevent inhalation.

Experimental Protocols: Donning and Doffing of

PPE

Properly putting on (donning) and taking off (doffing) PPE is crucial to prevent cross-

contamination. The following protocols outline the step-by-step procedures.

Donning PPE Protocol

e Hand Hygiene: Thoroughly wash hands with soap and water or use an alcohol-based hand

sanitizer.

e Gown: Put on a clean, long-sleeved lab coat and fasten it completely.

o Respirator (if required): If handling powdered Streptomycin outside of a ventilated

enclosure, put on a NIOSH-approved respirator. Ensure it is fit-tested and a proper seal is

achieved.

o Eye Protection: Put on safety glasses with side shields or chemical splash goggles.
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Gloves: Put on the first pair of nitrile gloves, ensuring the cuffs of the gloves go over the cuffs
of the lab coat. If double-gloving, put on the second pair of gloves over the first.

Doffing PPE Protocol

The removal of PPE should be done in a manner that minimizes the potential for skin and

clothing contamination.

Gloves (Outer Pair): If double-gloved, remove the outer pair of gloves by grasping the
outside of one glove at the wrist with the other gloved hand and peeling it off. Hold the
removed glove in the gloved hand. Slide the fingers of the ungloved hand under the
remaining glove at the wrist and peel it off over the first glove. Dispose of the gloves in a
designated hazardous waste container.

Gown: Unfasten the lab coat. Peel it away from your body, turning it inside out as you
remove it. Fold the contaminated side inward and place it in a designated laundry or disposal
bin.

Hand Hygiene: Perform hand hygiene.

Eye Protection: Remove eye protection by handling the ear or head straps. Place in a
designated area for cleaning and disinfection.

Respirator (if worn): Remove the respirator without touching the front. Dispose of it in a
designated waste container.

Gloves (Inner Pair): Remove the inner pair of gloves using the same technique as for the
outer pair. Dispose of them in a designated hazardous waste container.

Final Hand Hygiene: Thoroughly wash hands with soap and water.

Operational and Disposal Plans

The safe handling of Streptomycin extends to its storage, use, and ultimate disposal.

Handling Procedures
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e Engineering Controls: Whenever possible, handle powdered Streptomycin within a certified
chemical fume hood or a biological safety cabinet to minimize inhalation exposure.[1]

e Avoid Aerosol Generation: When preparing solutions, add liquid to the powder slowly to
avoid generating dust.

o Spill Management: In case of a spill, immediately alert others in the area. For small powder
spills, gently cover with damp paper towels to avoid making the powder airborne, then clean
with a suitable decontaminant. For liquid spills, absorb with an inert material and
decontaminate the area. Always wear appropriate PPE during cleanup.

Disposal Plan

Streptomyecin is not effectively neutralized by standard autoclaving procedures and must be
treated as hazardous chemical waste.[2]

Step-by-Step Disposal Protocol:

o Segregation: All materials contaminated with Streptomycin, including gloves, disposable lab
coats, pipette tips, and culture media, must be collected in a designated, clearly labeled,
leak-proof hazardous waste container.

e Liquid Waste Inactivation (Chemical Hydrolysis): For liquid waste containing Streptomycin,
chemical degradation can be employed prior to disposal. Streptomycin is known to be
unstable in acidic and basic conditions.[3]

o Acidic Hydrolysis: Adjust the pH of the liquid waste to <2 with a strong acid (e.g.,
hydrochloric acid) and let it stand for at least 24 hours.

o Alkaline Hydrolysis: Adjust the pH of the liquid waste to >12 with a strong base (e.g.,
sodium hydroxide) and let it stand for at least 24 hours.

o Neutralization: After the inactivation period, neutralize the waste to a pH between 6 and 8
before collection by a certified hazardous waste disposal service.

» Solid Waste: Solid waste contaminated with Streptomycin should be placed directly into the
designated hazardous waste container without attempting chemical inactivation.
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o Waste Pickup: Arrange for the collection and disposal of the hazardous waste through your
institution's environmental health and safety department, adhering to all local, state, and
federal regulations.

Visual Guidance: PPE Workflow for Handling
Streptomycin

The following diagram illustrates the logical workflow for selecting and using personal
protective equipment when working with Streptomycin.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15623579?utm_src=pdf-body
https://www.benchchem.com/product/b15623579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Prepare to Handle Stre@

Assess Form of Streptomycin

Powder

Powdered Streptomycin

Streptomycin Solution

Work in Ventilated Enclosure?
(Fume Hood / BSC)

Standard PPE sulfficient

Don NIOSH-approved Respirator (N95 or higher) (No additional respirator needed)

Don Standard PPE:
1. Lab Coat
2. Eye Protection
3. Double Nitrile Gloves

Handle Streptomycin Following SOPs >

Doff PPE Correctly

Dispose of Waste as Hazardous Chemical Waste

Click to download full resolution via product page

Caption: Workflow for PPE selection when handling Streptomycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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